Cas no 83472-62-2 (6-Bromo-7-chloro-3H-imidazo[4,5-b]pyridine)

• Product Name: 6-Bromo-7-chloro-3H-imidazo[4,5-b]pyridine
• CAS No: 83472-62-2
• MF: C₆H₃BrClN₃
• MW: 232.465118646622
• MDL: MFCD16877662
• CID: 2093996
• PubChem ID: 12782384
• Update Time: 2025-08-04

6-Bromo-7-chloro-3H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-7-chloro-3H-imidazo[4,5-b]pyridine
• 6-bromo-7-chloro-1H-imidazo[4,5-b]pyridine
• YZFMFJGMTUIRCK-UHFFFAOYSA-N
• SY098296
• SCHEMBL18554506
• 83472-62-2
• PB22784
• CS-0050258
• AKOS023833549
• AS-33644
• EN300-6776110
• DB-169851
• MFCD16877662
• SCHEMBL14697594

• MDL： MFCD16877662
• Inchi： 1S/C6H3BrClN3/c7-3-1-9-6-5(4(3)8)10-2-11-6/h1-2H,(H,9,10,11)
• InChI Key： YZFMFJGMTUIRCK-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=C(C=1Cl)NC=N2

Computed Properties

• Exact Mass: 230.91989g/mol
• Monoisotopic Mass: 230.91989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6Ų

Additional information on 6-Bromo-7-chloro-3H-imidazo[4,5-b]pyridine

Introduction to 6-Bromo-7-chloro-3H-imidazo[4,5-b]pyridine (CAS No. 83472-62-2)

6-Bromo-7-chloro-3H-imidazo[4,5-b]pyridine, identified by the CAS number 83472-62-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the imidazopyridine class, a scaffold that has been extensively explored for its potential in drug discovery due to its favorable pharmacokinetic properties and ability to interact with various biological targets. The presence of both bromo and chloro substituents on the imidazopyridine core enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural features of 6-Bromo-7-chloro-3H-imidazo[4,5-b]pyridine contribute to its versatility in medicinal chemistry. The imidazopyridine ring system is known for its role in modulating biological pathways, particularly those involving kinases and other enzymes. Recent studies have highlighted the importance of this scaffold in developing inhibitors for targets such as Janus kinases (JAKs) and tyrosine kinases, which are implicated in various inflammatory and autoimmune diseases. The bromo and chloro groups provide sites for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

In the context of drug development, 6-Bromo-7-chloro-3H-imidazo[4,5-b]pyridine has been utilized as a key building block in the synthesis of novel therapeutic agents. For instance, researchers have leveraged this compound to create small-molecule inhibitors that exhibit potent activity against cancer-related pathways. The bromo substituent, in particular, has been shown to facilitate cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing complex molecular architectures. These reactions enable the introduction of diverse functional groups, enhancing the compound's pharmacological profile.

Recent advancements in computational chemistry have further underscored the significance of 6-Bromo-7-chloro-3H-imidazo[4,5-b]pyridine. Molecular modeling studies have revealed that this compound can interact with biological targets through multiple binding modes, increasing its potential as a lead compound. By integrating experimental data with computational predictions, researchers can optimize the scaffold's design to improve binding affinity and selectivity. This approach has been instrumental in developing next-generation drugs with improved efficacy and reduced side effects.

The pharmaceutical industry has also recognized the synthetic utility of 6-Bromo-7-chloro-3H-imidazo[4,5-b]pyridine in library synthesis programs. High-throughput screening (HTS) platforms often rely on such heterocyclic compounds due to their inherent biological activity and structural diversity. By systematically varying substituents on the imidazopyridine core, researchers can generate libraries of compounds for rapid screening against various disease targets. This strategy has led to the discovery of several promising candidates that are being advanced into clinical development.

Moreover, the agrochemical sector has shown interest in 6-Bromo-7-chloro-3H-imidazo[4,5-b]pyridine as a precursor for developing novel pesticides. Heterocyclic compounds are known for their ability to interfere with metabolic pathways in pests, offering an effective means of crop protection. The bromo and chloro substituents on this molecule enhance its bioactivity against target organisms while maintaining environmental safety profiles. As sustainable agriculture becomes increasingly important, such compounds play a crucial role in developing eco-friendly solutions for pest management.

The synthetic methodologies for preparing 6-Bromo-7-chloro-3H-imidazo[4,5-b]pyridine have also seen significant innovation. Modern synthetic routes often involve multi-step processes that incorporate palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation steps. These techniques allow for precise control over regioselectivity and stereoselectivity, ensuring high yields of the desired product. The efficiency of these synthetic strategies is critical for large-scale production, making them indispensable in industrial settings.

In conclusion,6-Bromo-7-chloro-3H-imidazo[4,5-b]pyridine (CAS No. 83472-62-2) represents a versatile and valuable intermediate in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an attractive scaffold for developing innovative therapeutics and crop protection agents. As research continues to uncover new applications for this compound,6-Bromo-7-chloro-3H-imidazo[4,5-b]pyridine is poised to remain a cornerstone of medicinal chemistry innovation.